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Compound of Interest

Compound Name: Rezafungin acetate

Cat. No.: B15563506 Get Quote

Rezafungin Acetate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of rezafungin acetate under

various laboratory storage conditions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for rezafungin acetate powder?

A1: Rezafungin acetate powder is stable and should be stored at low temperatures to ensure

its integrity over long periods. For short-term storage (days to weeks), 2-8°C is recommended.

For long-term storage (months to years), the powder should be kept at -20°C.[1] It is also

crucial to keep the powder in a sealed container, protected from moisture.[1]

Q2: How should I store stock solutions of rezafungin acetate?

A2: Stock solutions of rezafungin acetate, typically prepared in DMSO, should be stored at

-80°C for up to one year or at -20°C for up to one month.[1][2] It is advisable to aliquot the

stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can impact the

stability of the compound.

Q3: What is the stability of rezafungin acetate once reconstituted for intravenous (IV) use?
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A3: The reconstituted solution of rezafungin acetate is stable for up to 24 hours when stored

at temperatures between 5°C and 25°C (41°F to 77°F).[3]

Q4: How long is the diluted rezafungin acetate infusion solution stable?

A4: After dilution in a compatible infusion fluid (such as 0.9% Sodium Chloride, 0.45% Sodium

Chloride, or 5% Dextrose Injection), the infusion solution is stable for up to 48 hours at 5°C to

25°C (41°F to 77°F). The infusion solution should not be frozen.

Q5: How does the stability of rezafungin acetate compare to other echinocandins like

anidulafungin?

A5: Rezafungin acetate exhibits significantly greater chemical stability than first-generation

echinocandins such as anidulafungin. This enhanced stability is attributed to a structural

modification—the replacement of a hemiaminal region with a choline aminal ether, which

reduces chemical degradation. For instance, after 44 hours of incubation at 37°C in serum and

phosphate-buffered saline (PBS), over 94% of rezafungin remains active, whereas the active

percentages for anidulafungin are much lower.

Q6: What are the known degradation pathways for rezafungin acetate?

A6: While rezafungin is notably stable, potential degradation can occur under forced conditions

such as extreme pH and high temperatures. The primary metabolic pathway involves

hydroxylation of the terphenyl, pentyl ether side chain. Its structural modification minimizes the

ring-opening degradation that is common for other echinocandins.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation in stock solution

upon storage

- Improper storage

temperature.- Repeated

freeze-thaw cycles.- Use of

DMSO that has absorbed

moisture.

- Ensure storage at -80°C for

long-term or -20°C for short-

term use.- Aliquot stock

solutions to minimize freeze-

thaw cycles.- Use fresh,

anhydrous DMSO for

preparing stock solutions.

Inconsistent results in

bioassays

- Degradation of rezafungin

acetate in working solutions.-

Inaccurate concentration of

stock solution.

- Prepare fresh working

solutions for each experiment.-

Verify the integrity of the stock

solution by performing a

concentration check using a

validated analytical method

(e.g., HPLC).

Cloudiness or particulates in

reconstituted or infusion

solutions

- Incomplete dissolution.-

Incompatibility with the

container or diluent.-

Contamination.

- Swirl the vial gently to ensure

complete dissolution; avoid

vigorous shaking.- Use only

recommended diluents (0.9%

NaCl, 0.45% NaCl, 5%

Dextrose).- Visually inspect the

solution before use and

discard if cloudy or if

particulates are present.

Loss of antifungal activity over

time in prepared solutions

- Exposure to extreme

temperatures or pH.-

Prolonged storage beyond

recommended limits.

- Adhere strictly to the

recommended storage

conditions and durations for

reconstituted and diluted

solutions.- For in vitro

experiments, it is best practice

to use freshly prepared

solutions.

Data Presentation: Stability of Rezafungin Acetate
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Table 1: Recommended Storage Conditions for
Rezafungin Acetate

Formulation
Storage
Temperature

Duration Reference(s)

Lyophilized Powder 2-8°C
Short-term (days to

weeks)

-20°C
Long-term (up to 3

years)

Stock Solution in

DMSO
-20°C Up to 1 month

-80°C Up to 1 year

Reconstituted Solution 5-25°C Up to 24 hours

Diluted Infusion

Solution
5-25°C Up to 48 hours

Table 2: Illustrative Quantitative Stability Data under
Forced Degradation Conditions
The following data is illustrative and based on the reported high stability of rezafungin acetate.

Actual degradation may vary based on specific experimental conditions.
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Condition Duration Temperature
% Rezafungin
Acetate Remaining

Lyophilized Powder 9 months 40°C >98%

Solution in Saline and

5% Dextrose with light

exposure

1 year 40°C >93%

Solution in Serum 44 hours 37°C >94%

Solution in PBS 44 hours 37°C >94%

Acidic Conditions

(Illustrative)
24 hours 60°C ~90-95%

Alkaline Conditions

(Illustrative)
24 hours 60°C ~85-90%

Oxidative Conditions

(Illustrative)
24 hours Room Temperature >95%

Experimental Protocols
Protocol for Stability-Indicating HPLC Method
This protocol describes a general method for assessing the stability of rezafungin acetate and

separating it from its degradation products.

1. Objective: To develop and validate a stability-indicating High-Performance Liquid

Chromatography (HPLC) method for the quantification of rezafungin acetate in the presence

of its degradation products.

2. Materials and Equipment:

Rezafungin acetate reference standard

HPLC grade acetonitrile, methanol, and water

Analytical grade phosphoric acid, sodium hydroxide, and hydrogen peroxide
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HPLC system with a UV or PDA detector

C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

pH meter

Analytical balance

Volumetric flasks and pipettes

3. Chromatographic Conditions (Example):

Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% phosphoric acid in water) and Mobile

Phase B (e.g., acetonitrile).

Gradient Program: A linear gradient tailored to resolve rezafungin from its degradation

products.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 210 nm

Injection Volume: 10 µL

4. Preparation of Solutions:

Standard Solution: Prepare a stock solution of rezafungin acetate in a suitable solvent (e.g.,

DMSO or methanol) and dilute to a working concentration with the mobile phase.

Sample Solutions: Subject rezafungin acetate to forced degradation conditions (acidic,

alkaline, oxidative, thermal, and photolytic stress). Neutralize the pH of the acid and base-

stressed samples before injection.

5. Forced Degradation Study:

Acid Hydrolysis: Reflux with 0.1 M HCl at 80°C for a specified duration.
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Base Hydrolysis: Reflux with 0.1 M NaOH at 80°C for a specified duration.

Oxidative Degradation: Treat with 3% H₂O₂ at room temperature.

Thermal Degradation: Heat the solid drug at 105°C.

Photolytic Degradation: Expose the drug solution to UV light.

6. Method Validation:

Validate the method according to ICH guidelines for specificity, linearity, range, accuracy,

precision, and robustness. The method is considered stability-indicating if it can resolve the

peak of rezafungin from the peaks of its degradation products with acceptable resolution.

Visualizations
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Experimental Workflow for Stability Testing

Sample Preparation

Forced Degradation

Analysis

Results

Prepare Standard
Rezafungin Solution

HPLC AnalysisPrepare Stressed
Rezafungin Samples

Acid Hydrolysis

Base Hydrolysis

Oxidation

Thermal Stress

Photolytic Stress

Method Validation

Quantify Degradation Identify Degradants

Click to download full resolution via product page

Caption: Workflow for Rezafungin Acetate Stability Testing.
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Troubleshooting Inconsistent Bioassay Results

Inconsistent
Bioassay Results

Check Age of
Working Solution

Prepare Fresh
Working Solution

 > 1 day old

Check Stock
Solution Integrity

 Freshly prepared

Re-run Assay

Perform HPLC
Concentration Check
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Prepare New
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 No

Investigate Other
Experimental Variables

 Yes

Click to download full resolution via product page

Caption: Troubleshooting Decision Tree for Bioassays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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